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Compound of Interest

Compound Name: 2-Heptanol, pentanoate

Cat. No.: B15486069

Essential Guidance for Researchers and Drug Development Professionals

The proper disposal of 2-Heptanol, pentanoate, a non-halogenated organic ester, is crucial for
maintaining a safe laboratory environment and ensuring regulatory compliance. This document
provides a comprehensive, step-by-step guide for the safe handling and disposal of this
compound, tailored for research scientists and professionals in drug development.

Key Physical and Chemical Properties

Understanding the properties of 2-Heptanol, pentanoate is the first step in ensuring its safe
handling and disposal. Since a specific Safety Data Sheet (SDS) for 2-Heptanol, pentanoate
is not readily available, the following table includes data for 2-Heptanol and general properties
of similar non-halogenated esters.
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Property

Value

Chemical Name

2-Heptanol, pentanoate

Synonyms

heptan-2-yl pentanoate, 1-methylhexyl

pentanoate[1]

CAS Number

7155-20-6[1]

Molecular Formula

C12H2402[1][2]

Molecular Weight 200.32 g/mol [1]
Appearance Likely a colorless liquid (based on 2-Heptanol)
Odor Likely a mild, fruity odor (characteristic of esters)

. Expected to be insoluble in water, but soluble in
Solubility ]

organic solvents.[3]
N Assumed to be a combustible liquid, similar to 2-

Flammability

Heptanol.

Hazard Identification and Personal Protective Equipment
(PPE)

Given the lack of a specific SDS for 2-Heptanol, pentanoate, a cautious approach should be
adopted by treating it as a potentially hazardous substance. Based on the properties of 2-
Heptanol and general ester characteristics, the following hazards should be considered:

o Flammability: The compound is likely combustible. Keep away from open flames, sparks,
and heat sources.

e Irritation: May cause skin and eye irritation upon contact.
 Inhalation: Inhalation of vapors may cause respiratory tract irritation.
Required Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield.
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» Hand Protection: Nitrile or other chemically resistant gloves.
» Body Protection: A standard laboratory coat.

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to
minimize inhalation of vapors.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 2-Heptanol, pentanoate
from a laboratory setting.

1. Waste Segregation and Collection:

» Waste Stream Identification: 2-Heptanol, pentanoate is a non-halogenated organic solvent.
It must not be mixed with halogenated solvents, strong acids, bases, or aqueous waste.[3][4]

[5]

o Container Selection: Use a designated, properly labeled, and leak-proof container for non-
halogenated organic waste. The container should be made of a material compatible with
organic esters.

e Labeling: The waste container must be clearly labeled as "Non-Halogenated Organic Waste"
and should list all chemical constituents, including "2-Heptanol, pentanoate," with their
approximate percentages.[4][6] The label should also indicate the associated hazards (e.g.,
Flammable, Irritant).

o Collection Practice: All waste collection should be performed in a well-ventilated area,
preferably within a chemical fume hood, to minimize exposure to vapors.[6] Keep the waste
container closed when not in use.[4][6]

2. Spill Management:
In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-
ventilated.
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o Containment: For small spills, absorb the liquid with an inert absorbent material such as
vermiculite, sand, or a commercial spill pillow.

» Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
sealed, labeled container for hazardous waste disposal.

o Decontamination: Clean the spill area with an appropriate solvent (e.g., acetone), and collect
the cleaning materials as hazardous waste.

3. Final Disposal:

o Storage: Store the sealed and labeled waste container in a designated satellite accumulation
area (SAA) away from incompatible materials.[6]

» Professional Disposal: Arrange for the collection of the chemical waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal contractor.[6] Do not pour 2-Heptanol, pentanoate down the drain.[4][7]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Heptanol,
pentanoate.
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Disposal Workflow for 2-Heptanol, pentanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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